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Compound of Interest

Compound Name: Vilaprisan

Cat. No.: B611686 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive guide to the proper disposal procedures for

Vilaprisan in a laboratory environment. Adherence to these guidelines is essential to ensure

personnel safety and environmental protection. Vilaprisan is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects. Therefore, it must be handled and

disposed of as hazardous waste.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Vilaprisan, ensure that the following personal protective equipment is worn:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Work with Vilaprisan should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.
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All materials contaminated with Vilaprisan must be segregated as hazardous waste. This

includes:

Solid Waste:

Unused or expired Vilaprisan powder.

Contaminated consumables such as weighing paper, pipette tips, and centrifuge tubes.

Contaminated personal protective equipment (e.g., gloves).

Liquid Waste:

Solutions containing Vilaprisan.

Solvents used to rinse glassware or equipment contaminated with Vilaprisan.

Procedure:

Solid Waste:

Collect all solid waste in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the waste and have a secure

lid.

Label the container as "Hazardous Waste: Vilaprisan" and include the relevant hazard

symbols.

Liquid Waste:

Collect all liquid waste in a dedicated, sealed, and leak-proof hazardous waste container.

The container should be made of a material compatible with the solvents used.

Label the container as "Hazardous Waste: Vilaprisan" with the approximate concentration

and a list of all solvents present.
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Handling Accidental Spills
In the event of a Vilaprisan spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the

immediate area.

Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment.

Contain the Spill:

For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, absorb the solution with an inert, liquid-binding material such as diatomite

or universal binders.

Collect the Waste: Place the spilled material and all contaminated cleaning materials into a

designated hazardous waste container.

Decontaminate: Scrub the affected surfaces and any contaminated equipment with alcohol.

Dispose of Cleaning Materials: All materials used for decontamination must also be disposed

of as hazardous waste.

Disposal Pathway
Under no circumstances should Vilaprisan or its containers be disposed of in the regular trash

or poured down the drain. The environmental hazards associated with Vilaprisan necessitate a

controlled disposal route.

Procedure:

Storage: Store all Vilaprisan waste containers in a designated, secure, and well-ventilated

secondary containment area until they are ready for pickup.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal contractor. Ensure the contractor is aware of the nature of the
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waste.

Documentation: Maintain a record of all Vilaprisan waste generated and disposed of, in

accordance with local, state, and federal regulations.

Below is a diagram illustrating the decision-making process for Vilaprisan waste management.

Waste Generation Waste Collection & Handling

Final Disposal

Vilaprisan Waste Generated Is the waste liquid?

Solid Waste
(e.g., powder, contaminated labware)

No

Liquid Waste
(e.g., solutions, solvents)

Yes

Collect in a labeled
solid hazardous waste container

Collect in a labeled, sealed
liquid hazardous waste container

Accidental Spill?

Store in a secure
secondary containment area

Follow Spill Protocol:
1. Wear PPE

2. Contain & Absorb
3. Collect Waste

4. Decontaminate

Yes

No

Dispose via an approved
waste disposal plant

Click to download full resolution via product page

Caption: Vilaprisan Waste Disposal Workflow.

Quantitative Data Summary
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Parameter Value Reference

Chemical Formula C27H29F5O4S

Molecular Weight 544.577 g/mol

Hazard Classifications

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

Elimination Pathway (in

humans)

Predominantly via metabolic

processes (CYP3A4 mediated)

Excretion Route (in humans)

Primarily biliary/fecal (74%),

with 13% via renal route. Less

than 2% as unchanged drug.

This structured approach to the disposal of Vilaprisan ensures compliance with safety

regulations and minimizes environmental impact. Always consult your institution's specific

safety and waste disposal guidelines in conjunction with this document.

To cite this document: BenchChem. [Vilaprisan Disposal Protocol for Laboratory Settings].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611686#vilaprisan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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